Cas no 645418-20-8 (Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-)

Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]- structure
645418-20-8 structure
Product Name:Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-
CAS No:645418-20-8
MF:C19H19N3O3
MW:337.372464418411
CID:422796
PubChem ID:21897986
Update Time:2025-04-19

Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-
    • N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]benzamide
    • DTXSID60619692
    • SCHEMBL4711620
    • N-[5-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-4-yl]benzamide
    • RGNUUGZEQOMDPC-UHFFFAOYSA-N
    • 645418-20-8
    • Inchi: 1S/C19H19N3O3/c1-12-17(20-19(23)13-7-5-4-6-8-13)18(22-21-12)14-9-10-15(24-2)16(11-14)25-3/h4-11H,1-3H3,(H,20,23)(H,21,22)
    • InChI Key: RGNUUGZEQOMDPC-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1C(=C(C)NN=1)NC(C1C=CC=CC=1)=O)OC

Computed Properties

  • Exact Mass: 337.14277
  • Monoisotopic Mass: 337.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • PSA: 76.24
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